N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-tert-butyl-6-chloro-4-N-cyclohexyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C13H22ClN5/c1-13(2,3)19-12-17-10(14)16-11(18-12)15-9-7-5-4-6-8-9/h9H,4-8H2,1-3H3,(H2,15,16,17,18,19)
• InChI Key: JHGXMCKLWVCQEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)NC2CCCCC2)Cl
• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• Solubility: 0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine is a chemical compound that belongs to the class of triazine derivatives. It has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including protein kinases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antitumor, and antiviral activities. It has also been shown to have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine in lab experiments is its high purity and stability. However, its limited solubility in water and other solvents can be a limitation for certain experiments.

Future Directions

There are several potential future directions for the research on N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine, including its use as a drug candidate for the treatment of various diseases, the development of new synthetic methods for its production, and the exploration of its potential applications in material science and nanotechnology.
In conclusion, N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine is a promising chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. Further research is needed to fully understand its mechanism of action and explore its potential applications.

Synthesis Methods

The synthesis of N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine can be achieved through several methods, including the reaction of tert-butylisocyanate with 6-chlorocyclohexylamine and cyanuric chloride in the presence of a base. This method yields the desired compound with high purity and yield.

Scientific Research Applications

N-(tert-butyl)-6-chloro-N'-cyclohexyl-1,3,5-triazine-2,4-diamine has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, agriculture, and material science.